Cas no 6835-13-8 (N-(n-Octyl)-n-pentylamine)

N-(n-Octyl)-n-pentylamine structure
N-(n-Octyl)-n-pentylamine structure
Product Name:N-(n-Octyl)-n-pentylamine
CAS No:6835-13-8
MF:C13H29N
MW:199.376064062119
CID:85767
PubChem ID:20069586
Update Time:2025-09-25

N-(n-Octyl)-n-pentylamine Chemical and Physical Properties

Names and Identifiers

    • N-(n-Octyl)-n-pentylamine
    • N-(n-Amyl)-n-octylamine
    • N-pentyloctan-1-amine
    • Amyloctylamine
    • I05-2923
    • N-Octyl-N-pentylamine
    • Octylamine,N-pentyl-(8CI)
    • CS-0454905
    • FT-0629304
    • DTXSID50602098
    • AKOS009024017
    • SCHEMBL9801294
    • 6835-13-8
    • DTXCID80552855
    • MDL： MFCD03093075
    • Inchi： 1S/C13H29N/c1-3-5-7-8-9-11-13-14-12-10-6-4-2/h14H,3-13H2,1-2H3
    • InChI Key： MKZYBVBFFWCQGK-UHFFFAOYSA-N
    • SMILES： N(CCCCC)CCCCCCCC
    • BRN： 7524567

Computed Properties

  • Exact Mass: 199.23000
  • Monoisotopic Mass: 199.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 11
  • Complexity: 91.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • Boiling Point: 439.8°C at 760 mmHg
  • Flash Point: 219.8°C
  • Refractive Index: 1.4370
  • PSA: 12.03000
  • LogP: 4.51760
  • Sensitiveness: Air Sensitive

N-(n-Octyl)-n-pentylamine Security Information

  • Hazardous Material transportation number：UN 2735
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • HazardClass：8
  • PackingGroup：II
  • Packing Group：II
  • Risk Phrases：R34
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：II

N-(n-Octyl)-n-pentylamine Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-(n-Octyl)-n-pentylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L18869-1g
N-(n-Octyl)-n-pentylamine, 98+%
 6835-13-8 98+%
1g
 ￥2796.00 2023-03-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L18869-250mg
N-(n-Octyl)-n-pentylamine, 98+%
 6835-13-8 98+%
250mg
 ￥985.00 2023-03-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1525572-250mg
N-pentyloctan-1-amine
 6835-13-8 98%
250mg
 ￥448.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1525572-1g
N-pentyloctan-1-amine
 6835-13-8 98%
1g
 ￥1350.00 2024-05-03

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